Cas no 887752-13-8 (7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid)

• Product Name: 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid
• CAS No: 887752-13-8
• Molecular Formula: C₂₂H₃₄O₄
• Molecular Weight: 362.503
• CID: 3168692
• PubChem ID: 91886114

7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid Properties

Names and Identifiers

• 7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid
• NS00096568
• 7,17-Dihydroxy-8E,10Z,13Z,15E,19Z-docosapentaenoic acid
• (7S,8E,10Z,13Z,15E,17S,19Z)-7,17-DIHYDROXYDOCOSA-8,10,13,15,19-PENTAENOIC ACID
• 887752-13-8
• DTXSID00693991
• 7(S),17(S)-hydroxy DPA
• 7(S),17(S)-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-Docosapentaenoic Acid
• (8E,10Z,13Z,15E,19Z)-7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic Acid
• PD021364
• CHEMBL5395605

• InChIKey： JUBMLVBCKBUAQW-STWMVWSJSA-N
• Inchi： InChI=1S/C22H34O4/c1-2-3-10-15-20(23)16-11-7-5-4-6-8-12-17-21(24)18-13-9-14-19-22(25)26/h3,5-8,10-12,16-17,20-21,23-24H,2,4,9,13-15,18-19H2,1H3,(H,25,26)/b7-5-,8-6-,10-3-,16-11+,17-12+/t20-,21+/m0/s1
• SMILES： CCC=CCC(C=CC=CCC=CC=CC(CCCCCC(=O)O)O)O

Computed Properties

• Exact Mass: 362.24570956g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 15
• Monoisotopic Mass: 362.24570956g/mol
• Heavy Atom Count: 26
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids